Cas no 1246820-48-3 (3-Bromo-1,2-propanediol-d5)

• Product Name: 3-Bromo-1,2-propanediol-d5
• CAS No: 1246820-48-3
• MF: C₃H₇BrO₂
• MW: 160.021289110184
• CID: 4552743
• PubChem ID: 71314275
• Update Time: 2024-11-07

3-Bromo-1,2-propanediol-d5 Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-
• 1246820-48-3
• 3-bromo(?H?)propane-1,2-diol
• 3-monobromopropane-1,2-diol-d5
• 3-Bromo-1,2-propanediol-d5
• 3-Bromo-1,1,2,3,3-pentadeuteriopropane-1,2-diol

• Inchi： 1S/C3H7BrO2/c4-1-3(6)2-5/h3,5-6H,1-2H2/i1D2,2D2,3D
• InChI Key： SIBFQOUHOCRXDL-UXXIZXEISA-N
• SMILES： BrC([2H])([2H])C([2H])(C([2H])([2H])O)O

Computed Properties

• Exact Mass: 158.99433g/mol
• Monoisotopic Mass: 158.99433g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 32
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins